Cas no 68931-30-6 (1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-)

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-, commonly known as phytol, is a diterpene alcohol with significant applications in organic synthesis and fragrance formulation. Its unsaturated structure and branched methyl groups contribute to its reactivity, making it a versatile intermediate in the production of vitamins (e.g., vitamin E and K1) and fine chemicals. Phytol is also a precursor for synthetic pheromones and flavor compounds. Its high purity and stability ensure consistent performance in research and industrial processes. Additionally, its role in chlorophyll-derived pathways underscores its relevance in biochemical studies. The compound’s well-defined structure and functional groups facilitate precise modifications for tailored applications.

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- structure

68931-30-6 structure

Product Name:1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-

CAS No:68931-30-6

MF:C₂₀O

MW:256.213404655457

CID:503347

PubChem ID:87570404

Update Time:2025-05-27

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-
- Geranyl-linalool (mixture of isomers)
- (E,E,E)-geranylgeranylchloride
- 2,6,10,14-Hexadecatetraene, 1-chloro-3,7,11,15-tetramethyl-, (E,E,E)-
- 3,7,11,15-tetramethyl-hexadeca-1,6,10,14-tetraen-3-ol
- CTK1J1735
- geranylgeranyl chloride
- Geranylgerynyl chloride
- Geranyl-linalool
- 3,7,11,15-Tetramethyl-1,6,10,14-hexadecatetraen-3-ol (mixture of isomers)
- MDL： MFCD00059363
- Inchi： 1S/C20O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3
- InChI Key： YIFLWVQLCUNWGV-UHFFFAOYSA-N
- SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]/C(=[C]\[C][C]C([C]=[C])([O])[C])/[C])/[C])/[C] |^1:0,2,6,10,14,16,17,18,19,20,^4:3,4,7,8,11,12,15|

Computed Properties

Exact Mass: 290.26112
Monoisotopic Mass: 290.261
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 10
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Color/Form: Transparent colorless to light yellow liquid
Density: 0.885 g/mL at 20 °C(lit.)
Boiling Point: 250 °C
Flash Point: 160 °C
Refractive Index: n20/D 1.490
PSA: 20.23
LogP: 6.12280
Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
FLUKA BRAND F CODES：10
RTECS：MM0335000
Hazardous Material Identification：
Storage Condition：4° CStore…,-4℃Store…Better

1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl- Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	G0221-25ml	1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-	68931-30-6	90.0%(GC),mixture of isomers	25ml	￥805.0	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T862903-5ml	3,7,11,15-Tetramethyl-1,6,10,14-hexadecatetraen-3-ol (mixture of isomers)	68931-30-6	≥90%(GC)	5ml	￥306.90	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T862903-25ml	3,7,11,15-Tetramethyl-1,6,10,14-hexadecatetraen-3-ol (mixture of isomers)	68931-30-6	≥90%(GC)	25ml	￥777.60	2022-08-31
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G156804-25ML	1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-	68931-30-6	>90.0%(GC)	25ml	¥731.90	2023-09-02
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G156804-100ml	1,6,10,14-Hexadecatetraen-3-ol,3,7,11,15-tetramethyl-	68931-30-6	>90.0%(GC)	100ml	¥2471.90	2023-09-02
1PlusChem	1P003R7T-1g	3,7,11,15-TETRAMETHYL-1,6,10,14-HEXADECATETRAEN-3-OL	68931-30-6	97%	1g	$12.00	2024-04-22
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